N-cycloheptyl-3-[(4-methylphenyl)sulfanyl]propanamide

• Molecular Formula: C17H25NOS
• Molecular Weight: 291.5 g/mol
• IUPAC Name: N-cycloheptyl-3-(4-methylphenyl)sulfanylpropanamide
• InChI: InChI=1S/C17H25NOS/c1-14-8-10-16(11-9-14)20-13-12-17(19)18-15-6-4-2-3-5-7-15/h8-11,15H,2-7,12-13H2,1H3,(H,18,19)
• InChI Key: XUGIIJGKHARZLJ-UHFFFAOYSA-N
• SMILES: CC1=CC=C(C=C1)SCCC(=O)NC2CCCCCC2

Description

N-cycloheptyl-3-[(4-methylphenyl)sulfanyl]propanamide is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. This compound is commonly referred to as CMHP and is synthesized using a specific method. In

Scientific Research Applications

CMHP has been extensively studied for its potential applications in various scientific fields. It has been found to have significant anti-inflammatory properties and has been used in studies related to pain management. Additionally, CMHP has been studied for its potential use as an anti-cancer agent due to its ability to inhibit specific enzymes that are involved in cancer cell growth.

Mechanism of Action

The mechanism of action of CMHP is not yet fully understood. However, studies have suggested that it works by inhibiting specific enzymes that are involved in inflammation and cancer cell growth. This inhibition leads to a reduction in inflammation and a decrease in cancer cell growth.
Biochemical and Physiological Effects:
Studies have shown that CMHP has significant anti-inflammatory effects and can reduce inflammation in various tissues. Additionally, it has been found to have a significant effect on cancer cells, leading to a decrease in their growth and proliferation. However, the exact biochemical and physiological effects of CMHP are still being studied.

Advantages and Limitations for Lab Experiments

One of the major advantages of using CMHP in lab experiments is its well-established synthesis method. Additionally, it has been extensively studied and has shown promising results in various scientific fields. However, one of the limitations of using CMHP is its potential toxicity, which can limit its use in certain experiments.

Future Directions

There are several future directions for research related to CMHP. One area of research is related to its potential use as an anti-cancer agent. Further studies are needed to determine the exact mechanism of action of CMHP and its potential use in cancer treatment. Additionally, research is needed to determine the potential side effects of CMHP and its long-term safety. Finally, more studies are needed to explore the potential applications of CMHP in other scientific fields.
Conclusion:
In conclusion, N-cycloheptyl-3-[(4-methylphenyl)sulfanyl]propanamide is a chemical compound that has significant potential in various scientific fields. Its well-established synthesis method and promising results in studies related to pain management and cancer treatment make it an attractive compound for further research. However, further studies are needed to determine its exact mechanism of action, potential side effects, and long-term safety.

Synthesis Methods

The synthesis of CMHP involves the reaction of cycloheptylamine and 4-methylbenzenethiol in the presence of a catalyst such as hydrochloric acid. The resulting product is then purified using column chromatography to obtain pure CMHP. This method of synthesis has been well-established and is widely used in laboratories.